2-Ethyl-4,5,6,7-tetrahydro-1H-indole
Overview
Description
2-Ethyl-4,5,6,7-tetrahydro-1H-indole, also known as EHTI, is an indole derivative that has been studied for its potential applications in the field of scientific research. EHTI is a synthetic compound that has a unique structure and properties that make it useful for a variety of laboratory experiments.
Scientific Research Applications
Alkylation Reactions
One application of compounds related to 2-Ethyl-4,5,6,7-tetrahydro-1H-indole is in alkylation reactions. For instance, α-alkylation of 3-ethyl-2-methyl-4-oxo-1H-4,5,6,7-tetrahydroindole with bromoesters has been studied, leading to the formation of various esters and propionates (Masaguer, Ravina, & Fueyo, 1992).
Hydroamination
Hydroamination of ethynyl derivatives of tetrahydroindoles, including 2-Ethyl-4,5,6,7-tetrahydro-1H-indole, has been explored. This process is carried out under mild conditions, leading to the production of amino derivatives with significant stereoselectivity and yield (Sobenina et al., 2010).
Synthesis of Substituted Acetohydrazides
The synthesis of substituted 2-((1H-indol-4-yl)oxy)-N'-benzylideneacetohydrazides has been reported. This involves the reaction of 4hydroxy indole with ethyl chloroacetate, followed by reactions with various aldehydes, producing compounds with potential antimicrobial activity (Prasad, 2017).
Carboxylation Reactions
Research on the reactions of certain tetrahydroindoles with acetoacetic ester has been conducted, resulting in the formation of ethyl 4-(arylmethylene)-6-oxo-2-aryl-4,5,6,7-tetrahydrobenzofuran-5-carboxylates and similar compounds (Anis’kova, Yegorova, & Chadina, 2008).
Antitumor Activities
Ethyl (R)-2-(biphenyl-4-carbonyl)-2,3,4,9-tetrahydro-1H-pyri do-[3,4-b]indole-1-carboxylate, a compound structurally related to 2-Ethyl-4,5,6,7-tetrahydro-1H-indole, has been synthesized and found to exhibit antitumor activity against Hela cells in vitro (Hu et al., 2018).
properties
IUPAC Name |
2-ethyl-4,5,6,7-tetrahydro-1H-indole |
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InChI |
InChI=1S/C10H15N/c1-2-9-7-8-5-3-4-6-10(8)11-9/h7,11H,2-6H2,1H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
HEHCRFARFOPQFU-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CCC1=CC2=C(N1)CCCC2 |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C10H15N |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Weight |
149.23 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Product Name |
2-ethyl-4,5,6,7-tetrahydro-1H-indole | |
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